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Compound of Interest

Compound Name: IWP L6

Cat. No.: B15604570

Get Quote

Introduction
IWP L6 is a highly potent small-molecule inhibitor of Porcupine (PORCN), a membrane-bound

O-acyltransferase, with a reported EC50 of 0.5 nM[1]. The PORCN enzyme is essential for the

palmitoylation of Wnt proteins, a critical post-translational modification required for their

secretion and biological activity. By inhibiting PORCN, IWP L6 effectively blocks the production

of all Wnt proteins, leading to the suppression of Wnt-dependent signaling pathways[2][3].

In mammalian kidney development, Wnt signaling is a crucial regulator of organogenesis[4][5].

Canonical Wnt signaling, mediated by proteins like Wnt9b from the ureteric epithelium, is

essential for inducing the metanephric mesenchyme to form nephrons[5][6][7]. This process

involves the differentiation of nephron progenitor cells and their mesenchymal-to-epithelial

transition (MET) to form early tubular structures[8]. Furthermore, Wnt signaling plays a

significant role in the branching morphogenesis of the ureteric bud, which gives rise to the

kidney's collecting duct system[2][4].

The application of IWP L6 in ex vivo mouse embryonic kidney culture provides a powerful tool

to dissect the specific roles of Wnt signaling during nephrogenesis. By reversibly blocking Wnt
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signaling, researchers can precisely investigate the impact of its inhibition on ureteric bud

branching, nephron progenitor cell fate, and overall kidney architecture[9][2].

Mechanism of Action of IWP L6
The diagram below illustrates the canonical Wnt signaling pathway and the inhibitory action of

IWP L6. In the absence of inhibition, Wnt proteins are palmitoylated by PORCN in the

endoplasmic reticulum, enabling their secretion. Secreted Wnt binds to Frizzled (Fzd) and

LRP5/6 receptors, leading to the inhibition of the β-catenin destruction complex. This allows β-

catenin to accumulate, translocate to the nucleus, and activate target gene transcription. IWP
L6 blocks this cascade at an early step by inhibiting PORCN.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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